Cas no 5444-45-1 (6H-Pyrazolo[3,4-d]pyrimidin-6-one,1,4,5,7-tetrahydro-1-phenyl-4-thioxo-)

• Product Name: 6H-Pyrazolo[3,4-d]pyrimidin-6-one,1,4,5,7-tetrahydro-1-phenyl-4-thioxo-
• CAS No: 5444-45-1
• MF: C₁₁H₈N₄OS
• MW: 244.272419929504
• CID: 386310
• PubChem ID: 135431261
• Update Time: 2025-04-19

6H-Pyrazolo[3,4-d]pyrimidin-6-one,1,4,5,7-tetrahydro-1-phenyl-4-thioxo- Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrazolo[3,4-d]pyrimidin-6-one,1,4,5,7-tetrahydro-1-phenyl-4-thioxo-
• 1-phenyl-4-sulfanylidene-2H-pyrazolo[3,4-d]pyrimidin-6-one
• 1-phenyl-4-thioxo-1,2,4,5-tetrahydro-6H-pyrazolo[3,4-d]pyrimidin-6-one
• AC1MU2ZB
• NSC19109
• NSC-19109
• 4-mercapto-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-ol
• DTXSID20394514
• AKOS015865879
• 1-Phenyl-4-sulfanylidene-1,2,4,5-tetrahydro-6H-pyrazolo[3,4-d]pyrimidin-6-one
• 5444-45-1

• Inchi： 1S/C11H8N4OS/c16-11-13-9-8(10(17)14-11)6-12-15(9)7-4-2-1-3-5-7/h1-6H,(H2,13,14,16,17)
• InChI Key： UOVJTKPKLLKRDE-UHFFFAOYSA-N
• SMILES： S=C1C2C=NN(C3C=CC=CC=3)C=2NC(N1)=O

Computed Properties

• Exact Mass: 244.04204
• Monoisotopic Mass: 244.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.57
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.809
• PSA: 56.73